Cas no 937605-82-8 (2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid)

• Product Name: 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• CAS No: 937605-82-8
• MF: C₁₄H₁₀F₃N₃O₂S
• MW: 341.30831193924
• MDL: MFCD08697649
• CID: 3060667
• PubChem ID: 19625265
• Update Time: 2025-06-13

2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• <br>(3-Methyl-6-thiophen-2-yl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-ac etic acid
• 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• [3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• STK351334
• EN300-231045
• MFCD08697649
• AKOS000316507
• 2-(3-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid
• 2-(3-Methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)aceticacid
• 2-[3-METHYL-6-(2-THIENYL)-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETIC ACID
• 2-[3-methyl-6-thiophen-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• [3-METHYL-6-(THIOPHEN-2-YL)-4-(TRIFLUOROMETHYL)PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETIC ACID
• CS-0282680
• 2-[3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• 937605-82-8
• 2-[3-Methyl-6-(2-thienyl)-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• MDL： MFCD08697649
• Inchi： 1S/C14H10F3N3O2S/c1-7-12-8(14(15,16)17)5-9(10-3-2-4-23-10)18-13(12)20(19-7)6-11(21)22/h2-5H,6H2,1H3,(H,21,22)
• InChI Key： UGOXRWCMROTIHW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(F)(F)F)=C2C(C)=NN(CC(=O)O)C2=N1

Computed Properties

• Exact Mass: 341.04458223Da
• Monoisotopic Mass: 341.04458223Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.3Ų

Additional information on 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid

Recent Advances in the Study of 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid (CAS: 937605-82-8)

The compound 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid (CAS: 937605-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyridine derivative exhibits promising pharmacological properties, particularly in the context of inflammation and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro studies have demonstrated that 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid effectively suppresses the activation of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its unique chemical structure, featuring a thiophene ring and a trifluoromethyl group, contributes to its enhanced binding affinity and selectivity towards target proteins.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in metabolic regulation. Preliminary data indicate that it may modulate key enzymes involved in glucose and lipid metabolism, making it a candidate for the treatment of metabolic syndromes such as diabetes and obesity. These findings are supported by animal studies where the compound exhibited significant improvements in insulin sensitivity and reduced adiposity.

The synthesis of 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid has also been a focal point of recent research. Advances in synthetic chemistry have enabled more efficient and scalable production methods, addressing previous challenges related to yield and purity. Researchers have optimized reaction conditions and introduced novel catalysts to enhance the overall efficiency of the synthesis process.

Despite these promising developments, further studies are needed to fully understand the compound's pharmacokinetics, safety profile, and long-term effects. Current research efforts are directed towards conducting comprehensive toxicology studies and exploring its potential in combination therapies. The ongoing investigations hold great promise for translating these findings into clinical applications, paving the way for new therapeutic options in inflammatory and metabolic diseases.

In conclusion, 2-3-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological effects, coupled with advancements in synthetic methodologies, underscore its potential as a valuable candidate for future therapeutic interventions. Continued research in this direction is expected to yield further insights and innovations in the field.